N-(2,3-dichlorophenyl)-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C14H10Cl2N2O4/c15-9-4-3-5-10(14(9)16)17-13(19)8-22-12-7-2-1-6-11(12)18(20)21/h1-7H,8H2,(H,17,19)
• InChI Key: NHACPWHUFCPHBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O4
• Molecular Weight: 341.1 g/mol

Description

N-(2,3-dichlorophenyl)-2-(2-nitrophenoxy)acetamide, commonly known as 'Diclofenac' is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the management of pain, fever, and inflammation. Diclofenac is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, the mediators of inflammation and pain.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are mediators of inflammation and pain. By inhibiting their production, Diclofenac reduces inflammation and pain. Diclofenac is a non-selective COX inhibitor, meaning it inhibits both COX-1 and COX-2 enzymes.
Biochemical and physiological effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 and tumor necrosis factor-alpha. It also reduces the expression of adhesion molecules, which play a role in the recruitment of immune cells to sites of inflammation. Diclofenac has also been shown to have anti-angiogenic properties, inhibiting the growth of new blood vessels.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, with a large body of literature available on its properties and effects. However, Diclofenac has some limitations for lab experiments. It is a non-specific COX inhibitor, meaning it may have off-target effects that could confound experimental results. Additionally, Diclofenac has been shown to have cytotoxic effects on some cell types, which could limit its use in certain experiments.

Future Directions

There are a number of future directions for research on Diclofenac. One area of research is the development of more selective COX inhibitors, which could reduce the risk of off-target effects. Another area of research is the investigation of Diclofenac's potential use in cancer therapy. Additionally, there is a need for further research on the mechanisms of action of Diclofenac, particularly its effects on immune cells and angiogenesis. Finally, there is a need for further research on the potential side effects of Diclofenac, particularly its effects on the cardiovascular system.

Synthesis Methods

The synthesis of Diclofenac involves the reaction of 2,3-dichloroaniline with 2-nitrophenol in the presence of acetic anhydride and glacial acetic acid. The resulting product is then reacted with ethyl chloroacetate to form N-(2,3-dichlorophenyl)-2-(2-nitrophenoxy)acetamide. The overall yield of the synthesis is around 70%.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used in the treatment of rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and acute pain. Diclofenac has also been shown to have anti-tumor properties and is being investigated for its potential use in cancer therapy.